1-Acetoxy-1,1,3,3,5,5-hexamethyltrisiloxane
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Overview
Description
1-Acetoxy-1,1,3,3,5,5-hexamethyltrisiloxane is a chemical compound with the molecular formula C8H22O4Si3 and a molecular weight of 266.52 . It is manufactured by Fluorochem Ltd .
Synthesis Analysis
The synthesis of 1,1,3,3,5,5-Hexamethyltrisiloxane involves the use of 1,1,3,3-Tetramethyldisiloxane and Dichlorodimethylsilane .Molecular Structure Analysis
The molecular structure of 1-Acetoxy-1,1,3,3,5,5-hexamethyltrisiloxane consists of eight carbon atoms, twenty-two hydrogen atoms, four oxygen atoms, and three silicon atoms .Chemical Reactions Analysis
1,1,3,3,5,5-Hexamethyltrisiloxane is involved in the preparation of 2-bis (3-allyl-4-hydroxyphenyl)hexafluoropropane, which is associated with inorganic siloxane polymer and used as a coating material for the detection of toxic chemical warfare agents .Physical And Chemical Properties Analysis
1-Acetoxy-1,1,3,3,5,5-hexamethyltrisiloxane has a boiling point of 266.52°C . It has a density of 0.822 g/mL at 25 °C .Scientific Research Applications
Catalyst in Chemical Synthesis
This compound has been utilized as a catalyst in chemical synthesis processes. For example, it has been used in the acetolysis of epichlorohydrin with acetic acid to yield 1-acetoxy-3-chloro-2-propanol, which is a precursor for various polyepoxy materials. This application is significant due to the problems associated with using highly corrosive liquid acids in conventional methods. Nanocrystalline ZSM-5 catalysts have shown high activity for this process, demonstrating the potential of using 1-Acetoxy-1,1,3,3,5,5-hexamethyltrisiloxane in more environmentally friendly and efficient synthetic routes (L. S. Roselin, R. Selvin, M. Bououdina, 2012).
Advanced Materials and Polymers
Research has also explored its use in the synthesis of advanced materials and polymers. For instance, the compound has been involved in the palladium-catalyzed reductive [5+1] cycloaddition of 3-acetoxy-1,4-enynes with CO, facilitated by hydrosilanes, to produce valuable functionalized phenols. This process represents a novel route for constructing substituted phenols through the formation of four new chemical bonds, showcasing the chemical's versatility in contributing to innovative material synthesis (Li-Jun Wu, Ren‐Jie Song, S. Luo, Jin‐Heng Li, 2018).
Bio-based Chemical Production
Another application area includes bio-based chemical production, where it has been used in the enzymatic conversion of substrates to valuable products. For example, engineered Bacillus subtilis strains co-expressing NADH oxidase and 2,3-butanediol dehydrogenase have utilized this compound in a biocatalytic process to produce acetoin, a key intermediate in various chemical syntheses and an important flavor compound. This approach highlights the compound's role in facilitating sustainable chemical production methods (T. Bao, Xian Zhang, Z. Rao, Xiaojing Zhao, Rongzhen Zhang, Tao-wei Yang, Zhenghong Xu, Shangtian Yang, 2014).
Mechanism of Action
Target of Action
Siloxanes, in general, are known to interact with various biological and chemical entities due to their unique structural and chemical properties .
Mode of Action
It’s known that siloxanes can participate in various chemical reactions, often acting as intermediates or catalysts .
Biochemical Pathways
1-Acetoxy-1,1,3,3,5,5-hexamethyltrisiloxane may be involved in the preparation of certain polymers. For instance, hexamethyltrisiloxane is used in the synthesis of 2-bis(3-allyl-4-hydroxyphenyl)hexafluoropropane, a component of inorganic siloxane polymers .
Pharmacokinetics
Its boiling point of 26652ºC suggests that it is relatively stable and may have low volatility .
Result of Action
Its use in the synthesis of certain polymers suggests that it may play a role in the formation of complex structures .
Action Environment
The action of 1-Acetoxy-1,1,3,3,5,5-hexamethyltrisiloxane can be influenced by various environmental factors. For instance, temperature and pressure can affect its stability and reactivity .
properties
InChI |
InChI=1S/C8H21O4Si3/c1-8(9)10-14(4,5)12-15(6,7)11-13(2)3/h1-7H3 |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQNXVAFKMUVFHN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)O[Si](C)(C)O[Si](C)(C)O[Si](C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H21O4Si3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60661313 |
Source
|
Record name | 5-(Acetyloxy)-1,1,3,3,5,5-hexamethyltrisiloxanyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60661313 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.50 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
139722-91-1 |
Source
|
Record name | 5-(Acetyloxy)-1,1,3,3,5,5-hexamethyltrisiloxanyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60661313 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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